Methyl (2S)-3-phenyl-2-[(1-prop-2-enoylpiperidine-4-carbonyl)amino]propanoate

• IUPAC Name: methyl (2S)-3-phenyl-2-[(1-prop-2-enoylpiperidine-4-carbonyl)amino]propanoate
• InChI: InChI=1S/C19H24N2O4/c1-3-17(22)21-11-9-15(10-12-21)18(23)20-16(19(24)25-2)13-14-7-5-4-6-8-14/h3-8,15-16H,1,9-13H2,2H3,(H,20,23)/t16-/m0/s1
• InChI Key: JZHDNDXUCNUPMK-INIZCTEOSA-N
• Canonical SMILES: COC(=O)C(CC1=CC=CC=C1)NC(=O)C2CCN(CC2)C(=O)C=C
• Isomeric SMILES: COC(=O)[C@H](CC1=CC=CC=C1)NC(=O)C2CCN(CC2)C(=O)C=C
• Molecular Formula: C19H24N2O4
• Molecular Weight: 344.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact synthesis pathway would depend on the starting materials and the specific conditions under which the reactions are carried out.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of a chiral center (the (2S) designation) means that this compound exists in two enantiomeric forms that are mirror images of each other.

Chemical Reactions Analysis

The types of chemical reactions this compound can undergo would be largely determined by its functional groups. For example, the ester group could undergo hydrolysis, the amide group could participate in condensation reactions, and the phenyl group could undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would influence properties like solubility, melting point, boiling point, and reactivity.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically relevant for drugs or bioactive compounds. Without specific information on what this compound is used for, it’s difficult to predict its mechanism of action.

Safety and Hazards

Without specific information, it’s hard to predict the safety and hazards associated with this compound. Generally, handling of chemicals requires appropriate safety measures to prevent exposure and harm.

Future Directions

The future directions for research on this compound would depend on its potential applications. If it has medicinal properties, for example, future research might focus on improving its efficacy or reducing side effects.